![molecular formula C17H13N5O4 B1240545 (3aR,6aR)-5-(3-methoxyphenyl)-3-[oxo(2-pyrazinyl)methyl]-3a,6a-dihydro-1H-pyrrolo[3,4-c]pyrazole-4,6-dione](/img/structure/B1240545.png)
(3aR,6aR)-5-(3-methoxyphenyl)-3-[oxo(2-pyrazinyl)methyl]-3a,6a-dihydro-1H-pyrrolo[3,4-c]pyrazole-4,6-dione
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Overview
Description
(3aR,6aR)-5-(3-methoxyphenyl)-3-[oxo(2-pyrazinyl)methyl]-3a,6a-dihydro-1H-pyrrolo[3,4-c]pyrazole-4,6-dione is a member of pyrrolidines.
Scientific Research Applications
Anti-protozoal Activity
Compounds containing structures similar to (3aR,6aR)-5-(3-methoxyphenyl)-3-[oxo(2-pyrazinyl)methyl]-3a,6a-dihydro-1H-pyrrolo[3,4-c]pyrazole-4,6-dione have been investigated for their anti-protozoal activity. A study by Dürüst et al. (2012) synthesized novel heterocyclic compounds that demonstrated significant in vitro anti-protozoal activities (Dürüst et al., 2012).
Anti-HIV Activity
A series of compounds structurally related to the mentioned chemical have shown promise as anti-HIV agents. A study conducted by Saviour et al. (2020) used quantitative structure-activity relationship (QSAR) analysis on derivatives of the compound, revealing significant potential as anti-HIV-1 agents (Saviour et al., 2020).
Synthesis and Characterization
Research into the synthesis and characterization of similar compounds has been extensive. Kaur et al. (2013) explored the 1,3-dipolar cycloaddition reactions to create derivatives, providing insights into the stereochemistry and yield of similar compounds (Kaur et al., 2013).
Biological Screening
Some derivatives of the compound have undergone biological screening to determine their potential applications. Abunada et al. (2008) reported the synthesis of new compounds for biological screening, highlighting the diverse applications of such structures in medicinal chemistry (Abunada et al., 2008).
Properties
Molecular Formula |
C17H13N5O4 |
---|---|
Molecular Weight |
351.32 g/mol |
IUPAC Name |
(3aR,6aR)-5-(3-methoxyphenyl)-3-(pyrazine-2-carbonyl)-3a,6a-dihydro-1H-pyrrolo[3,4-c]pyrazole-4,6-dione |
InChI |
InChI=1S/C17H13N5O4/c1-26-10-4-2-3-9(7-10)22-16(24)12-13(20-21-14(12)17(22)25)15(23)11-8-18-5-6-19-11/h2-8,12,14,21H,1H3/t12-,14+/m0/s1 |
InChI Key |
NMOZCKQFQXCMBL-GXTWGEPZSA-N |
Isomeric SMILES |
COC1=CC=CC(=C1)N2C(=O)[C@@H]3[C@H](C2=O)NN=C3C(=O)C4=NC=CN=C4 |
SMILES |
COC1=CC=CC(=C1)N2C(=O)C3C(C2=O)NN=C3C(=O)C4=NC=CN=C4 |
Canonical SMILES |
COC1=CC=CC(=C1)N2C(=O)C3C(C2=O)NN=C3C(=O)C4=NC=CN=C4 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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